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Introduction

Stevia rebaudiana Bertoni is a plant species whose leaves contain a variety of high-potency,

low-calorie sweetening compounds known as steviol glycosides.[1][2] Among these,

stevioside and rebaudioside A are the most abundant, commanding significant attention from

the food, beverage, and pharmaceutical industries as natural alternatives to sucrose.[1][2]

Traditional methods for extracting these compounds, such as maceration or Soxhlet extraction,

are often time-consuming and require large volumes of organic solvents.[3][4][5]

Microwave-Assisted Extraction (MAE) has emerged as a rapid, efficient, and green technology

for the extraction of bioactive compounds from plant materials.[6][7] This technique utilizes

microwave energy to heat the solvent and plant matrix, causing molecular motion and leading

to the rupture of plant cell walls, which facilitates the release of target analytes into the solvent.

[6] MAE offers several advantages, including significantly reduced extraction times, lower

solvent consumption, and often higher extraction yields compared to conventional methods.[3]

[6][8]

This document provides detailed protocols and comparative data for the microwave-assisted

extraction of stevioside from the dried leaves of Stevia rebaudiana.

Principle of Microwave-Assisted Extraction (MAE)
MAE operates on the principle of direct heating of materials containing polar molecules, such

as water, within the plant matrix. When subjected to microwave radiation, polar molecules align

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1681144?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC6769585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8140977/
https://www.benchchem.com/product/b1681144?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6769585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8140977/
https://pubmed.ncbi.nlm.nih.gov/19358287/
https://asianpubs.org/index.php/ajchem/article/view/26_25_37
https://scispace.com/pdf/optimization-of-the-microwave-assisted-extraction-and-its-2hcr4voaur.pdf
https://files01.core.ac.uk/reader/236289730
https://www.ijpsonline.com/articles/extraction-purification-and-analysis-of-sweet-compounds-in-stevia-rebaudiana-bertoni-using-chromatographic-techniques.pdf
https://files01.core.ac.uk/reader/236289730
https://pubmed.ncbi.nlm.nih.gov/19358287/
https://files01.core.ac.uk/reader/236289730
https://www.researchgate.net/publication/24268362_An_Efficient_Microwave-assisted_Extraction_Process_of_Stevioside_and_Rebaudioside-A_from_Stevia_rebaudiana_Bertoni
https://www.benchchem.com/product/b1681144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


with the rapidly changing electric field. This rapid reorientation generates friction, leading to

intense and rapid heating from within the plant material. This internal superheating creates a

pressure gradient between the inside and outside of the plant cells, causing the cell walls to

rupture and release the target compounds, like stevioside, into the extraction solvent. The

choice of a polar solvent further enhances this process, as the solvent itself also heats up

rapidly under microwave irradiation.[6]
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Caption: Principle of Microwave-Assisted Extraction (MAE).

Data Presentation
Table 1: Comparison of Extraction Methods for Steviol
Glycosides

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1681144?utm_src=pdf-body
https://files01.core.ac.uk/reader/236289730
https://www.benchchem.com/product/b1681144?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This table compares the efficiency of Microwave-Assisted Extraction (MAE) with conventional

cold extraction and ultrasound-assisted extraction (UAE) for recovering stevioside and

rebaudioside A.

Extractio
n Method

Solvent Time
Temperat
ure (°C)

Steviosid
e Yield
(%)

Rebaudio
side A
Yield (%)

Referenc
e

Microwave-

Assisted

(MAE)

Methanol:

Water

(80:20)

1 min 50 8.64 2.34 [3][6][8]

Convention

al (Cold

Maceration

)

Methanol:

Water

(80:20)

12 h 25 6.54 1.20 [3][6][8]

Ultrasound

-Assisted

(UAE)

Methanol:

Water

(80:20)

30 min 35 ± 5 4.20 1.98 [3][6][8]

Data clearly indicates that MAE provides the highest yield in the shortest amount of time.

Table 2: Optimized Parameters for Microwave-Assisted
Extraction of Stevioside from Various Studies
Different research groups have optimized MAE parameters to maximize stevioside yield. This

table summarizes some of the optimal conditions reported.
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Parameter
Study 1 (Jaitak et
al., 2009)

Study 2 (Ameer et
al., 2017)

Study 3 (Javad et
al., 2014)

Microwave Power 80 W 160 W 200 W

Extraction Time 1 min 4 min 2 min

Solvent
Methanol:Water

(80:20 v/v)
Ethanol (75%) Water

Temperature 50°C Not specified Not specified

Solid:Liquid Ratio 1:100 (g/mL) Not specified 1:10 (g/mL)

Stevioside Yield 8.64% (w/w) 19.58 mg/g (1.96%) 0.7658 mg/g (0.08%)

Rebaudioside A Yield 2.34% (w/w) 15.3 mg/g (1.53%) Not reported

Note: Yields can vary significantly based on the plant material's origin, quality, and the specific

experimental conditions.

Experimental Protocols
Protocol 1: Optimized Microwave-Assisted Extraction of
Stevioside
This protocol is based on the optimized conditions reported by Jaitak et al. (2009), which

demonstrated high efficiency and yield.[6]

1. Materials and Reagents

Dried leaves of Stevia rebaudiana

Methanol (HPLC Grade)

Deionized Water

Standard Stevioside (for analytical comparison)

Filter paper (e.g., Whatman No. 1)
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2. Equipment

Microwave Extraction System (e.g., a system with power and temperature control)

Grinder or mill

Analytical balance

Extraction vessels (microwave-safe)

Volumetric flasks

Filtration apparatus

Rotary evaporator (for solvent removal)

High-Performance Liquid Chromatography (HPLC) system for analysis

3. Plant Material Preparation

Dry the Stevia rebaudiana leaves in the shade or in an oven at a low temperature (e.g., 40-

50°C) until constant weight is achieved.

Grind the dried leaves into a fine powder using a grinder or mill.

Store the powdered material in an airtight container, protected from light and moisture.

4. Extraction Procedure
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Start: Dried Stevia Leaf Powder

1. Weigh 100 mg of
leaf powder

2. Add 10 mL of
Methanol:Water (80:20)

3. Place vessel in
Microwave Extractor

4. Set Parameters:
Power: 80 W
Time: 1 min
Temp: 50°C

5. Start Irradiation

6. Cool to Room
Temperature

7. Filter the extract

8. Evaporate solvent
(optional, for dry extract)

9. Analyze by HPLC

End: Quantified Stevioside

Click to download full resolution via product page

Caption: General workflow for MAE of Stevioside.
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Accurately weigh 100 mg of the dried, powdered Stevia leaf material into a microwave-safe

extraction vessel.[6]

Add 10 mL of the extraction solvent (Methanol:Water, 80:20 v/v) to the vessel.[6]

Securely cap the vessel and place it in the microwave extraction system.

Set the extraction parameters:

Microwave Power: 80 W[3][6]

Irradiation Time: 1 minute[3][6]

Temperature: 50°C[3][6]

Start the extraction process.

After the extraction is complete, carefully remove the vessel and allow it to cool to room

temperature.

Filter the extract through filter paper to remove the solid plant material.

Collect the filtrate for analysis. For obtaining a dry extract, the solvent can be removed using

a rotary evaporator.

5. Analysis of Stevioside The concentration of stevioside in the extract is typically determined

using HPLC.

Mobile Phase: A common mobile phase is a mixture of acetonitrile and water (e.g., 80:20

v/v).[9]

Column: A C18 column is typically used.

Detection: UV detection at 210 nm.[1]

Quantification: Prepare a calibration curve using standard solutions of stevioside. Calculate

the concentration in the sample by comparing its peak area to the calibration curve.
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Protocol 2: Alternative and Green MAE Conditions
For researchers looking to avoid organic solvents or explore different parameters, the following

conditions have also been shown to be effective.

Ethanol-Based Extraction: An alternative protocol uses 75% aqueous ethanol as the solvent

with a higher power of 160 W for 4 minutes. This method yielded approximately 19.58 mg/g

of stevioside.[10]

Water-Based Green Extraction: A completely green extraction can be performed using only

water as the solvent. Optimal conditions were found to be 200 W for 120 seconds, which is

particularly advantageous for applications where residual organic solvents are a concern.[4]

[5]

Conclusion
Microwave-Assisted Extraction is a superior method for the isolation of stevioside from Stevia

rebaudiana leaves. It is significantly faster and more efficient than conventional techniques,

providing higher yields in a fraction of the time.[6][8] The parameters can be optimized for

various solvents, including greener options like ethanol and water, making MAE a versatile and

powerful tool for researchers in natural product chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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